SRI-29132
Overview
Description
SRI-29132 is potent; highly permeant of the blood-brain barrier; and selective for LRRK2 kinase activity, therefore effective in attenuating pro-inflammatory responses in macrophages and in rescuing neurite retraction phenotypes in neurons.
Scientific Research Applications
New Fertilizer Recommendations for Ghana : This paper by Tetteh, Quansah, Adjei, and Fening (2019) discusses the role of the Soil Research Institute (SRI) in scientific research for effective planning and management of soil resources in Ghana (Tetteh et al., 2019).
Summer Research Institute : This research by Halpain et al. (2001) focuses on training researchers in geriatric psychiatry, highlighting the importance of research institutes like SRI in developing scientific capabilities (Halpain et al., 2001).
Scientific Research Information Systems : Gaspar et al. (2013) propose a design for a scientific research information system (SRIS), which is intended for real-world use in research environments, demonstrating the importance of digital systems in scientific research (Gaspar et al., 2013).
Promoting Research Among Young Scientists in Sri Lanka : Atukorala (2010) discusses the challenges and solutions for promoting scientific research among young scientists in Sri Lanka, emphasizing the importance of funding and mentorship in scientific research (Atukorala, 2010).
System of Rice Intensification (SRI) : A paper by Stoop (2011) reviews the scientific, agronomic, and plant physiological foundations of the System of Rice Intensification, an approach that has significant implications for sustainable agriculture (Stoop, 2011).
properties
CAS RN |
1482305-44-1 |
|---|---|
Product Name |
SRI-29132 |
Molecular Formula |
C18H21N5OS2 |
Molecular Weight |
387.52 |
IUPAC Name |
1-(Piperidin-1-yl)-2-((3-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)butan-1-one |
InChI |
InChI=1S/C18H21N5OS2/c1-2-13(18(24)22-10-4-3-5-11-22)26-16-9-8-15-19-20-17(23(15)21-16)14-7-6-12-25-14/h6-9,12-13H,2-5,10-11H2,1H3 |
InChI Key |
IPCBRXKQIWRBBQ-UHFFFAOYSA-N |
SMILES |
CCC(SC1=NN2C(C=C1)=NN=C2C3=CC=CS3)C(N4CCCCC4)=O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
TPZ11; TPZ-11; TPZ 11; SRI29132; SRI 29132; SRI-29132 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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